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Compound of Interest

Compound Name: Ethyl acetamidocyanoacetate

Cat. No.: B146813

This guide provides a comprehensive overview of the molecular structure, properties, and
synthesis of ethyl acetamidocyanoacetate, a key intermediate in various synthetic
applications. It is intended for researchers, scientists, and professionals in the field of drug
development and organic chemistry.

Molecular Structure and Properties

Ethyl acetamidocyanoacetate, with the IUPAC name ethyl 2-acetamido-2-cyanoacetate, is a
chemical compound that features an ethyl ester group, an acetamido group, and a nitrile group
attached to a central carbon atom.[1] Its chemical structure and properties are summarized
below.

Chemical Structure:
The molecular structure of ethyl acetamidocyanoacetate can be represented as follows:
Caption: Molecular structure of ethyl acetamidocyanoacetate.

Quantitative Molecular Data:
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Property Value Source

Molecular Formula C7H10N203 [1112113114]

Molecular Weight 170.17 g/mol [1]

170.1659 g/mol [2]14]

170.2 g/mol [3]

172.15 g/mol [5]

IUPAC Name ethyl 2-acetamido-2- o

cyanoacetate

CAS Number 4977-62-2 [21[31[4]

Linear Formula CHsCONHCH(CN)CO2C2Hs [6]
Synonyms:

Ethyl acetamidocyanoacetate[1][5]

Acetic acid, (acetylamino)cyano-, ethyl ester[1][2][4]

Ethyl 2-(acetylamino)-2-cyanoacetate[1]

N-Acetyl-2-cyanoglycine ethyl ester[3][6]

This initial section provides the foundational molecular information for ethyl
acetamidocyanoacetate. Subsequent sections would typically delve into experimental
protocols for its synthesis and characterization, as well as its applications in various chemical
syntheses. However, detailed experimental protocols and specific signaling pathways involving
this molecule require further literature search.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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